Cas no 1493952-48-9 (3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 1493952-48-9
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 5160947
• PubChem ID: 66226433
• Update Time: 2025-06-10

3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(3,3-dimethylbutoxy)-2,2-dimethyl-
• 3-(3,3-Dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride

• Inchi： 1S/C11H23ClO3S/c1-10(2,3)6-7-15-8-11(4,5)9-16(12,13)14/h6-9H2,1-5H3
• SMILES： C(S(Cl)(=O)=O)C(C)(C)COCCC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride

Comprehensive Overview of 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1493952-48-9)

The compound 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1493952-48-9) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a dimethylbutoxy group and a dimethylpropane backbone, makes it a valuable reagent for introducing sulfonyl functionalities into target molecules. Researchers and industry professionals often seek this compound for its role in peptide coupling, catalyst design, and material science applications.

In recent years, the demand for high-purity sulfonyl chlorides like 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride has surged due to advancements in drug discovery and bioconjugation techniques. This compound is particularly noted for its stability and reactivity, which are critical for controlled chemical transformations. Its CAS No. 1493952-48-9 is frequently referenced in patent literature and academic journals, highlighting its importance in innovative synthetic routes.

One of the trending topics in the chemical community is the development of green chemistry solutions. 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride has been explored for its potential in solvent-free reactions and energy-efficient processes. Researchers are investigating its use in flow chemistry systems, where precise control over reaction conditions can minimize waste and improve yields. This aligns with the growing emphasis on sustainable chemical manufacturing.

Another area of interest is the compound’s role in proteomics research. As a sulfonating agent, it enables the modification of amino acids and peptides, facilitating studies on protein-protein interactions and post-translational modifications. These applications are highly relevant to biopharmaceutical development, where understanding molecular interactions is key to designing next-generation therapeutics.

The synthesis of 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride typically involves multi-step organic reactions, including etherification and sulfonation. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR spectroscopy essential for quality control. Suppliers often highlight these aspects to meet the stringent requirements of pharmaceutical-grade chemicals.

From an industrial perspective, scalability is a common challenge for specialized reagents like 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride. Manufacturers are investing in continuous production methods to address this, leveraging process intensification to reduce costs and environmental impact. This trend reflects broader shifts toward automated chemical synthesis and digitalization in lab workflows.

In summary, 3-(3,3-dimethylbutoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1493952-48-9) is a versatile compound with growing relevance in cutting-edge research and industrial applications. Its unique properties and adaptability to modern chemical challenges make it a subject of ongoing interest across scientific disciplines.